Cas no 69777-78-2 ((S)-(+)-4'-2-Methylbutylphenol)
69777-78-2 structure
Product Name:(S)-(+)-4'-2-Methylbutylphenol
CAS No:69777-78-2
MF:C11H16O
MW:164.244143486023
CID:59013
PubChem ID:54440031
Update Time:2024-03-01
(S)-(+)-4'-2-Methylbutylphenol Chemical and Physical Properties
Names and Identifiers
-
- (S)-(+)-4'-2-Methylbutylphenol
- (S)-(+)-4-(2-Methylbutyl)phenol
- 777M782
-
- Inchi: 1S/C11H16O/c1-3-9(2)8-10-4-6-11(12)7-5-10/h4-7,9,12H,3,8H2,1-2H3/t9-/m0/s1
- InChI Key: WNLHHAAYHRAAKQ-VIFPVBQESA-N
- SMILES: OC1C=CC(=CC=1)C[C@@H](C)CC
Computed Properties
- Exact Mass: 164.120115130g/mol
- Monoisotopic Mass: 164.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2
- XLogP3: 3.7
(S)-(+)-4'-2-Methylbutylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S236790-2.5mg |
(S)-(+)-4'-2-Methylbutylphenol |
69777-78-2 | 2.5mg |
$ 200.00 | 2022-06-03 | ||
| TRC | S236790-5mg |
(S)-(+)-4'-2-Methylbutylphenol |
69777-78-2 | 5mg |
$ 370.00 | 2022-06-03 | ||
| TRC | S236790-10mg |
(S)-(+)-4'-2-Methylbutylphenol |
69777-78-2 | 10mg |
$ 585.00 | 2022-06-03 |
(S)-(+)-4'-2-Methylbutylphenol Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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